Cas no 288848-36-2 (Cyclobutaneacetaldehyde,3-formyl-2,2-dimethyl-, (1R,3R)-)

• Product Name: Cyclobutaneacetaldehyde,3-formyl-2,2-dimethyl-, (1R,3R)-
• CAS No: 288848-36-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 248957
• PubChem ID: 10534885
• Update Time: 2025-04-19

Cyclobutaneacetaldehyde,3-formyl-2,2-dimethyl-, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetaldehyde,3-formyl-2,2-dimethyl-, (1R,3R)-
• Cyclobutaneacetaldehyde, 3-formyl-2,2-dimethyl-, (1R,3R)- (9CI)
• 288848-36-2
• Cyclobutaneacetaldehyde,3-formyl-2,2-dimethyl-,(1R,3R)-(9ci)

• Inchi： 1S/C9H14O2/c1-9(2)7(3-4-10)5-8(9)6-11/h4,6-8H,3,5H2,1-2H3/t7-,8-/m0/s1
• InChI Key： RXQOOERPFDOMSC-YUMQZZPRSA-N
• SMILES： O=C[C@@H]1C[C@H](CC=O)C1(C)C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1Ų